Cas no 932997-71-2 (N-(5-chloro-2-methylphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide)

• Product Name: N-(5-chloro-2-methylphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide
• CAS No: 932997-71-2
• MF: C₁₈H₂₀ClN₃O₂
• MW: 345.823303222656
• CID: 5442265
• Update Time: 2025-11-01

N-(5-chloro-2-methylphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide

• Inchi： 1S/C18H20ClN3O2/c1-11-3-6-15-13(7-11)8-18(24)22(21-15)10-17(23)20-16-9-14(19)5-4-12(16)2/h4-5,8-9,11H,3,6-7,10H2,1-2H3,(H,20,23)
• InChI Key： XOGRUHLPOBGNEQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1C)(=O)CN1C(=O)C=C2C(=N1)CCC(C)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(5-chloro-2-methylphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide

N-(5-chloro-2-methylphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide (CAS No. 932997-71-2): An Overview

N-(5-chloro-2-methylphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide (CAS No. 932997-71-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as cinnoline derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of N-(5-chloro-2-methylphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide features a cinnoline core linked to a chlorinated phenyl group and an acetamide moiety. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of N-(5-chloro-2-methylphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-(5-chloro-2-methylphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide has shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute found that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent cell death pathways.

The neuroprotective effects of N-(5-chloro-2-methylphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide have also been investigated. A study published in the Journal of Neurochemistry reported that this compound effectively reduces oxidative stress and prevents neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is believed to be mediated through the upregulation of antioxidant enzymes and the inhibition of pro-apoptotic signaling cascades.

The pharmacokinetic profile of N-(5-chloro-2-methylphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2-y l)acetamide has been studied in animal models to assess its suitability for clinical development. Results from these studies indicate that the compound exhibits favorable oral bioavailability and a reasonable half-life, suggesting that it can be effectively delivered systemically. However, further optimization may be necessary to enhance its pharmacokinetic properties for human use.

Toxicity studies have shown that N-(5-chloro-2-methylphenyl)-2-(6-methyl -3 -ox o -5 , 6 , 7 , 8 -tet rah ydro cinn olin - 2 -y l )ac etam ide is generally well-tolerated at therapeutic doses. Preclinical toxicity assessments in rodents did not reveal any significant adverse effects on major organs or physiological parameters. However, as with any new drug candidate, comprehensive safety evaluations will be required before advancing to clinical trials.

In conclusion, N-(5-chloro - 2 -m eth yl phen yl ) - 2 -( 6 -m eth yl - 3 - ox o - 5 , 6 , 7 , 8 - tet rah ydro cinn olin - 2 -y l )ac etam ide (CAS No. 932997 - 71 - 2) represents a promising lead compound with diverse therapeutic potential. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it an attractive candidate for further preclinical and clinical investigation. Ongoing research aims to optimize its chemical structure and pharmacological profile to enhance its efficacy and safety for future therapeutic applications.